Cas no 2227774-24-3 (3-nitro-4-(2R)-oxiran-2-yl-1H-pyrazole)

• Product Name: 3-nitro-4-(2R)-oxiran-2-yl-1H-pyrazole
• CAS No: 2227774-24-3
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• CID: 5875235
• PubChem ID: 165723224
• Update Time: 2025-05-24

3-nitro-4-(2R)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-(2R)-oxiran-2-yl-1H-pyrazole
• EN300-2000021
• 3-nitro-4-[(2R)-oxiran-2-yl]-1H-pyrazole
• 2227774-24-3

• Inchi： 1S/C5H5N3O3/c9-8(10)5-3(1-6-7-5)4-2-11-4/h1,4H,2H2,(H,6,7)/t4-/m0/s1
• InChI Key： XMGCKKVJDVLSIS-BYPYZUCNSA-N
• SMILES： O1C[C@H]1C1C=NNC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.03309103g/mol
• Monoisotopic Mass: 155.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87Ų

Additional information on 3-nitro-4-(2R)-oxiran-2-yl-1H-pyrazole

3-Nitro-4-(2R)-Oxiran-2-yl-1H-Pyrazole: A Comprehensive Overview

The compound with CAS No. 2227774-24-3, commonly referred to as 3-nitro-4-(2R)-oxiran-2-yl-1H-pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with an oxirane (epoxide) group and a nitro substituent. The oxiran moiety, in particular, plays a crucial role in the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 3-nitro-4-(2R)-oxiran-2-yl-1H-pyrazole as a promising candidate for drug development. Researchers have explored its ability to modulate various cellular pathways, making it a potential lead compound for treating diseases such as cancer and neurodegenerative disorders. The pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its versatility in binding to different protein targets, further enhancing the compound's therapeutic potential.

The synthesis of 3-nitro-4-(2R)-oxiran-2-yl-1H-pyrazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring, the introduction of the nitro group, and the installation of the oxirane moiety. The stereochemistry at the (2R) position of the oxirane group is critical for determining the compound's biological activity, as it influences how the molecule interacts with its target proteins.

In terms of physical properties, 3-nitro-4-(2R)-oxiran-2-yl-1H-pyrazole exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the range of 250–300 nm, which is indicative of its conjugated system involving the pyrazole ring and the nitro group.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular docking studies on 3-nitro-4-(2R)-oxiran-2-yl-1H-pyrazole. These studies have revealed that the compound has a high affinity for certain G-protein coupled receptors (GPCRs), suggesting its potential role as a modulator in signaling pathways associated with inflammation and pain. Furthermore, preliminary in vitro assays have demonstrated that this compound exhibits cytotoxic activity against several cancer cell lines, making it a valuable candidate for anticancer drug development.

The stereochemistry at the (2R) position of the oxirane group is not only crucial for biological activity but also plays a significant role in determining the compound's stability. Studies have shown that racemization at this position can occur under certain conditions, which may affect both its pharmacokinetic properties and therapeutic efficacy. Therefore, maintaining the stereochemical integrity during synthesis is essential for ensuring consistent quality and performance.

Another area of active research on 3-nitro-4-(2R)-oxiran-2-yl-1H-pyrazole involves its use as a building block in medicinal chemistry. By modifying substituents on the pyrazole ring or altering the oxirane group, researchers can generate a library of analogs with diverse biological activities. This approach has already led to several promising derivatives that are currently under preclinical evaluation.

In conclusion, 3-nitro-4-(2R)-oxiran